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For researchers, scientists, and vector control professionals, accurately assessing insecticide

susceptibility is paramount in the fight against vector-borne diseases. This guide provides a

detailed comparison of the CDC bottle bioassay for testing phenothrin susceptibility in

mosquitoes, alongside alternative methods, supported by experimental data and detailed

protocols.

The CDC bottle bioassay is a widely used tool for detecting insecticide resistance in mosquito

populations.[1][2] Its simplicity, speed, and cost-effectiveness make it a valuable asset for

surveillance programs.[2] This method relies on time-mortality data to determine how long it

takes for an insecticide to affect a mosquito population, providing an early indication of

developing resistance.[1][2]

Comparison of Phenothrin Susceptibility Testing
Methods
While the CDC bottle bioassay is a primary method for phenothrin susceptibility testing, the

World Health Organization (WHO) tube test is another internationally recognized standard for

insecticide resistance monitoring. The following tables and protocols provide a comparative

overview of these methods.

Performance Data of the CDC Bottle Bioassay with d-
Phenothrin
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The following table summarizes lethal concentration data for synergized d-phenothrin (1:1 with

piperonyl butoxide) against two mosquito species, as determined by the CDC bottle bioassay.

The diagnostic dose, used to monitor for resistance, is typically set at twice the LC95.[3][4]

Mosquito Species LC50 (µ g/bottle ) LC90 (µ g/bottle ) LC95 (µ g/bottle )

Culex

quinquefasciatus
2.2 8.8 22

Ochlerotatus

taeniorhynchus
0.88 2.2 8.8

Data sourced from Petersen et al., 2004.[3][4]

General Comparison of Bioassay Methods
Feature CDC Bottle Bioassay WHO Tube Test

Principle
Time-mortality assessment in

insecticide-coated bottles.[1][2]

Mortality assessment after a

fixed exposure time to

insecticide-impregnated

papers.

Insecticide Application

User-prepared insecticide

solutions coat the inside of

glass bottles.

Commercially available, pre-

impregnated filter papers.[1]

Primary Endpoint
Time to knockdown or mortality

at a diagnostic time.[1][5]

Percent mortality 24 hours

post-exposure.[6][7]

Flexibility

Easily adaptable for various

insecticide concentrations and

synergists.[1][2]

Limited to commercially

available insecticide papers.[4]

Reported Variability

Can have higher variability

compared to the WHO tube

test.[1][8]

Generally lower variability in

dose-response data.[1]
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CDC Bottle Bioassay for Phenothrin Susceptibility
Testing
This protocol is adapted from the guidelines provided by the Centers for Disease Control and

Prevention and research by Petersen et al. (2004).[2][3][4]

Materials:

250 ml glass bottles

Technical grade d-phenothrin

Piperonyl butoxide (PBO) as a synergist (optional, but used in diagnostic dose

determination)[3][4]

Acetone (reagent grade)

Micropipettes

Vortex mixer

Aspirator

20-25 adult female mosquitoes (non-blood-fed, 2-5 days old) per bottle

Control bottles (coated with acetone only)

Timer

Procedure:

Preparation of Insecticide Stock Solution: Prepare a stock solution of d-phenothrin in

acetone. For synergized phenothrin, a 1:1 ratio with PBO is used.[3][4] Serial dilutions are

then made to achieve the desired coating concentrations.

Bottle Coating:
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Add 1 ml of the desired insecticide dilution (or acetone for control bottles) into each 250 ml

glass bottle.

Cap the bottles and vortex until the acetone has evaporated, leaving a uniform coating of

the insecticide on the inner surface.

Allow the bottles to air dry completely.

Mosquito Exposure:

Using an aspirator, introduce 20-25 adult female mosquitoes into each bottle.

Start the timer immediately.

Data Recording:

Record the number of dead or moribund mosquitoes at regular intervals (e.g., every 10-15

minutes) for up to 2 hours, or until all mosquitoes are dead.

The diagnostic time is the time at which 100% of susceptible mosquitoes are killed.

WHO Tube Test Protocol (General)
This is a generalized protocol for the WHO tube test, which can be adapted for various

insecticides. Specific impregnated papers for phenothrin may not be as readily available as for

other common insecticides.[4]

Materials:

WHO tube test kit (including exposure tubes, holding tubes, and a sliding unit)

Insecticide-impregnated papers (specific to the insecticide and diagnostic concentration)

Control papers (impregnated with the carrier oil only)

Aspirator

20-25 adult female mosquitoes (non-blood-fed, 2-5 days old) per tube
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10% sugar solution

Procedure:

Assembly: Assemble the test kits, placing the insecticide-impregnated paper in one tube and

the control paper in another.

Mosquito Introduction:

Introduce 20-25 mosquitoes into the holding tube.

Attach the holding tube to the exposure tube containing the insecticide paper.

Exposure:

Gently transfer the mosquitoes from the holding tube into the exposure tube by tapping the

tubes.

Expose the mosquitoes to the insecticide-impregnated paper for a fixed period (typically

60 minutes).

Post-Exposure:

After the exposure period, transfer the mosquitoes back to the holding tubes.

Provide the mosquitoes with a 10% sugar solution on a cotton pad.

Mortality Reading:

Hold the mosquitoes for 24 hours at a controlled temperature and humidity.

Record the number of dead mosquitoes after 24 hours.

Experimental Workflows
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Caption: Workflow of the CDC Bottle Bioassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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